Cas no 1280292-64-9 (5-fluoro-1,2,3,6-tetrahydropyridine)

• Product Name: 5-fluoro-1,2,3,6-tetrahydropyridine
• CAS No: 1280292-64-9
• MF: C₅H₈FN
• MW: 101.122124671936
• CID: 5099027
• PubChem ID: 75480349
• Update Time: 2025-06-10

5-fluoro-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-fluoro-1,2,5,6-tetrahydro-
• 5-fluoro-1,2,3,6-tetrahydropyridine

• Inchi： 1S/C5H8FN/c6-5-2-1-3-7-4-5/h2,7H,1,3-4H2
• InChI Key： QWDSFLRXTYVJEH-UHFFFAOYSA-N
• SMILES： C1NCCC=C1F

Additional information on 5-fluoro-1,2,3,6-tetrahydropyridine

Comprehensive Overview of 5-Fluoro-1,2,3,6-tetrahydropyridine (CAS No. 1280292-64-9): Properties, Applications, and Innovations

5-Fluoro-1,2,3,6-tetrahydropyridine (CAS No. 1280292-64-9) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and chemical properties. This compound, characterized by a tetrahydropyridine backbone substituted with a fluorine atom at the 5-position, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₅H₈FN, and precise structural features make it a valuable building block for designing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The growing interest in 5-fluoro-1,2,3,6-tetrahydropyridine is reflected in its rising prominence across scientific literature and patent filings. Its CAS number 1280292-64-9 is frequently cited in studies focusing on fluorinated scaffolds, which are prized for their enhanced metabolic stability and bioavailability. Fluorination, a key strategy in modern medicinal chemistry, often improves a compound's binding affinity and pharmacokinetic profile. This aligns with current trends in precision medicine, where researchers seek to optimize drug candidates for targeted therapies. The compound's relevance is further highlighted by its potential applications in neurodegenerative disease research, a hot topic in 2024 due to the global focus on aging populations and brain health.

From a synthetic chemistry perspective, 5-fluoro-1,2,3,6-tetrahydropyridine offers intriguing reactivity patterns. The fluorine atom's strong electronegativity influences the electronic distribution of the tetrahydropyridine ring, enabling selective functionalization at specific positions. This property is particularly valuable for constructing complex molecular architectures, a critical requirement in fragment-based drug design. Recent advancements in flow chemistry and photoredox catalysis have expanded the toolkit for manipulating such fluorinated intermediates, addressing the pharmaceutical industry's demand for efficient, scalable synthetic routes.

Beyond pharmaceuticals, CAS 1280292-64-9 has shown promise in materials science applications. Fluorinated heterocycles are increasingly investigated for their role in liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs), sectors experiencing rapid growth due to the expansion of flexible electronics and foldable device technologies. The compound's ability to modulate electronic properties while maintaining thermal stability makes it an attractive candidate for advanced material formulations. This intersection of chemistry and materials science exemplifies the compound's multidisciplinary relevance.

Quality control and analytical characterization of 5-fluoro-1,2,3,6-tetrahydropyridine remain critical areas of focus. Advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. These analytical protocols ensure the compound meets stringent requirements for research and development applications, particularly in Good Manufacturing Practice (GMP)-compliant settings. The compound's stability under various storage conditions is another frequently researched aspect, as it impacts shelf life and handling procedures.

Environmental and safety considerations surrounding 5-fluoro-1,2,3,6-tetrahydropyridine have also gained attention. While not classified as hazardous under standard regulations, proper handling protocols are emphasized in laboratory settings. The scientific community's growing emphasis on green chemistry principles has spurred investigations into sustainable synthesis routes for fluorinated compounds like CAS 1280292-64-9, minimizing waste generation and energy consumption. These efforts align with broader industrial shifts toward environmentally conscious manufacturing practices.

The commercial landscape for 5-fluoro-1,2,3,6-tetrahydropyridine reflects its specialized nature. While not a bulk commodity chemical, it is available through fine chemical suppliers catering to pharmaceutical and research institutions. Pricing and availability fluctuate based on synthesis complexity and market demand, with custom synthesis services offering tailored solutions for specific research needs. Procurement considerations often include batch-to-batch consistency, documentation completeness, and supplier reliability—factors critical for reproducible experimental outcomes.

Looking ahead, 5-fluoro-1,2,3,6-tetrahydropyridine (CAS No. 1280292-64-9) is poised to maintain its relevance in cutting-edge research. Its structural features continue to inspire novel applications in drug discovery, particularly in addressing unmet medical needs. The compound exemplifies how strategic fluorination of heterocyclic scaffolds can unlock new possibilities in molecular design, reflecting broader trends in fluorine chemistry innovation. As synthetic methodologies advance and biological targets become more sophisticated, this compound will likely remain a valuable tool for chemists and researchers worldwide.